Cas no 164167-38-8 (methyl 2-(2,4-dimethoxyphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(2,4-dimethoxyphenyl)-2-hydroxyacetate
• CAS No: 164167-38-8
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 6222947
• PubChem ID: 10263099
• Update Time: 2025-07-21

methyl 2-(2,4-dimethoxyphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,4-dimethoxyphenyl)-2-hydroxyacetate
• EN300-1869910
• CS-0346782
• AKOS011494192
• 164167-38-8

• Inchi： 1S/C11H14O5/c1-14-7-4-5-8(9(6-7)15-2)10(12)11(13)16-3/h4-6,10,12H,1-3H3
• InChI Key： CQVBDVLVZSHCNZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C(=O)OC)O)OC

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on methyl 2-(2,4-dimethoxyphenyl)-2-hydroxyacetate

Recent Advances in the Study of Methyl 2-(2,4-dimethoxyphenyl)-2-hydroxyacetate (CAS: 164167-38-8) in Chemical Biology and Pharmaceutical Research

The compound methyl 2-(2,4-dimethoxyphenyl)-2-hydroxyacetate (CAS: 164167-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug development. The growing interest in this compound is driven by its versatile chemical properties and its ability to interact with biological targets in a selective manner.

One of the key areas of research has been the optimization of synthetic routes for methyl 2-(2,4-dimethoxyphenyl)-2-hydroxyacetate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using catalytic asymmetric hydrogenation. This method not only improves the scalability of production but also enhances the enantiomeric purity of the compound, which is critical for its biological activity. The study highlighted the importance of the hydroxyacetate moiety in mediating interactions with target proteins, suggesting its potential as a pharmacophore in drug design.

In addition to its synthetic applications, methyl 2-(2,4-dimethoxyphenyl)-2-hydroxyacetate has been investigated for its biological activities. Recent in vitro studies have revealed its inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits potent inhibition of cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. These findings suggest its potential as a novel anti-inflammatory agent, with possible advantages over existing therapeutics in terms of selectivity and reduced side effects.

Further research has explored the compound's role in cancer therapy. A preprint article from Nature Chemical Biology (2024) described how methyl 2-(2,4-dimethoxyphenyl)-2-hydroxyacetate modulates the activity of certain oncogenic proteins by disrupting protein-protein interactions. The study utilized advanced techniques such as X-ray crystallography and molecular dynamics simulations to elucidate the binding mechanisms. These insights could pave the way for the development of targeted therapies for cancers that are currently difficult to treat.

Despite these promising findings, challenges remain in the clinical translation of methyl 2-(2,4-dimethoxyphenyl)-2-hydroxyacetate. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, necessitating further structural modifications to improve its drug-like properties. Researchers are also investigating its potential toxicity profiles and off-target effects, which are critical for ensuring its safety in therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the development of this compound into a viable drug candidate.

In conclusion, methyl 2-(2,4-dimethoxyphenyl)-2-hydroxyacetate (CAS: 164167-38-8) represents a promising molecule in chemical biology and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it a valuable candidate for further investigation. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential, ultimately contributing to the development of novel treatments for various diseases. The integration of synthetic chemistry, structural biology, and pharmacology will be essential in unlocking the full potential of this compound.